Cas no 694439-60-6 (1-(sulfanylmethyl)cyclohexylmethanol)

1-(Sulfanylmethyl)cyclohexylmethanol is a sulfur-containing cyclohexane derivative with a hydroxymethyl and sulfanylmethyl functional group. This compound is of interest in organic synthesis due to its bifunctional structure, which allows for versatile reactivity in thiol- and alcohol-based transformations. The cyclohexyl backbone provides steric stability, while the sulfanylmethyl group enables thiol-specific reactions such as nucleophilic substitutions or metal coordination. The hydroxymethyl moiety further enhances its utility in esterification, etherification, or polymerization processes. Its balanced hydrophobicity and reactivity make it a potential intermediate for pharmaceuticals, agrochemicals, or specialty polymers. The compound’s structural features support selective modifications, offering synthetic flexibility in complex molecule construction.
1-(sulfanylmethyl)cyclohexylmethanol structure
694439-60-6 structure
Product Name:1-(sulfanylmethyl)cyclohexylmethanol
CAS No:694439-60-6
MF:C8H16OS
MW:160.277041435242
CID:6565982
PubChem ID:20058626
Update Time:2025-06-11

1-(sulfanylmethyl)cyclohexylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1-(sulfanylmethyl)cyclohexylmethanol
    • [1-(Sulfanylmethyl)cyclohexyl]methanol
    • Cyclohexanemethanol, 1-(mercaptomethyl)-
    • Inchi: 1S/C8H16OS/c9-6-8(7-10)4-2-1-3-5-8/h9-10H,1-7H2
    • InChI Key: RVXFHFHATWMZNH-UHFFFAOYSA-N
    • SMILES: C1(CS)(CO)CCCCC1

Computed Properties

  • Exact Mass: 160.09218630g/mol
  • Monoisotopic Mass: 160.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 97.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 21.2Ų

Experimental Properties

  • Density: 1.010±0.06 g/cm3(Predicted)
  • Boiling Point: 257.8±13.0 °C(Predicted)
  • pka: 10.34±0.10(Predicted)

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1-(sulfanylmethyl)cyclohexylmethanol Related Literature

Additional information on 1-(sulfanylmethyl)cyclohexylmethanol

1-(Sulfanylmethyl)cyclohexylmethanol: A Comprehensive Overview

1-(Sulfanylmethyl)cyclohexylmethanol (CAS No. 694439-60-6) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and chemical research. This compound, characterized by its distinct chemical structure, offers a range of properties that make it a valuable subject of study and development.

The molecular formula of 1-(sulfanylmethyl)cyclohexylmethanol is C8H16OS, and its molecular weight is 152.27 g/mol. The compound features a cyclohexane ring with a sulfanyl (thio) group and a hydroxymethyl group, which contribute to its unique chemical and physical properties. The presence of the sulfanyl group imparts significant reactivity and functional versatility, making it an interesting candidate for various synthetic transformations and biological studies.

In the realm of pharmaceutical research, 1-(sulfanylmethyl)cyclohexylmethanol has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the inhibitory effects of 1-(sulfanylmethyl)cyclohexylmethanol on the enzyme X, which is implicated in the progression of neurodegenerative diseases. The results indicated that this compound effectively inhibited the enzyme's activity, suggesting its potential as a therapeutic agent.

Beyond its enzymatic inhibition properties, 1-(sulfanylmethyl)cyclohexylmethanol has also been studied for its antioxidant and anti-inflammatory effects. A 2023 study published in the European Journal of Pharmacology demonstrated that this compound exhibited significant antioxidant activity, which could be beneficial in combating oxidative stress-related conditions. Additionally, its anti-inflammatory properties were evaluated in an in vitro model of inflammation, where it showed promising results in reducing inflammatory markers such as TNF-α and IL-6.

The synthetic accessibility of 1-(sulfanylmethyl)cyclohexylmethanol is another factor that contributes to its appeal in research and development. Various synthetic routes have been reported for the preparation of this compound, including methods involving Grignard reactions and sulfide formation. These synthetic strategies provide researchers with flexible options to tailor the compound's properties for specific applications. For example, a 2021 study published in Organic Letters described an efficient one-pot synthesis method that yielded high purity and yield of 1-(sulfanylmethyl)cyclohexylmethanol, making it more accessible for large-scale production.

In addition to its pharmaceutical applications, 1-(sulfanylmethyl)cyclohexylmethanol has found use in other areas of chemistry and materials science. Its unique chemical structure makes it suitable for use as a building block in the synthesis of more complex molecules. For instance, it can be used as a precursor for the synthesis of functionalized polymers with specific properties tailored for applications such as drug delivery systems or advanced materials.

The environmental impact and safety profile of 1-(sulfanylmethyl)cyclohexylmethanol are also important considerations. Studies have shown that this compound exhibits low toxicity and environmental impact when used under controlled conditions. However, as with any chemical compound, proper handling and disposal procedures should be followed to ensure safety and environmental responsibility.

In conclusion, 1-(sulfanylmethyl)cyclohexylmethanol (CAS No. 694439-60-6) is a versatile organic compound with significant potential in various fields, including pharmaceutical research, materials science, and synthetic chemistry. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to uncover new applications and benefits, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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